N-(2,5-dimethylphenyl)-2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
• InChI: InChI=1S/C23H23N5O2/c1-14-5-6-16(3)20(11-14)24-22(29)13-27-23(30)28-21(26-27)10-9-19(25-28)18-8-7-15(2)17(4)12-18/h5-12H,13H2,1-4H3,(H,24,29)
• InChI Key: QZUQFBFSCWAFFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)C4=CC(=C(C=C4)C)C
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol

Description

The compound under discussion belongs to a class of chemicals that include [1,2,4]triazolo[4,3-b]pyridazines, known for their varied biological activities. The synthesis, structural elucidation, and the exploration of physical and chemical properties of such compounds are crucial for understanding their potential applications in fields outside of pharmacology, especially considering the exclusion of drug use, dosage, and side effects from this analysis.

Synthesis Analysis

The synthesis of related [1,2,4]triazolo[4,3-a]pyridine derivatives involves starting from commercially available chloropyridine carboxylic acids and amidoximes to form the corresponding chloro-[3-R1-1,2,4-oxadiazol-5-yl]pyridines. This is followed by reactions including hydrazinolysis, ester formation, and amide formation to obtain the final products (Karpina et al., 2019).

Molecular Structure Analysis

For similar compounds, molecular structures have been confirmed using techniques such as 1H NMR, 13C NMR, HRMS, and FT-IR spectroscopy. Single-crystal X-ray diffraction has been used for precise structural analysis, with DFT calculations providing further insights into the conformational stability and electronic properties (Geng et al., 2023).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, showcasing a range of reactivities depending on the functional groups present. The literature details synthetic methods that allow for the introduction of different substituents, offering insights into the versatility and reactivity of the [1,2,4]triazolo[4,3-b]pyridazine scaffold (Cocco et al., 1991).